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Compound of Interest

Compound Name:
Sodium 1,4-diethoxy-1,4-dioxobut-

2-en-2-olate

Cat. No.: B7806529

Get Quote

Executive Summary
Diethyl oxalacetate (DEOA) is a critical

-keto ester intermediate used in organic synthesis and drug development. While often handled
as its stable sodium enolate salt (CAS: 40876-98-0), the physicochemical properties of the
system are defined by the equilibrium of the parent neutral ester (CAS: 108-56-5).

The fundamental pKa of diethyl oxalacetate in aqueous media is approximately 8.0.[1] This

value is significantly lower (more acidic) than structurally related

-keto esters like ethyl acetoacetate (pKa ~10.7) due to the electron-withdrawing inductive effect
of the additional ester moiety attached to the ketone. In aprotic solvents like DMSO, the pKa
shifts upward, estimated in the range of 11.5–12.0, following established trends for carbon
acids.

Chemical Identity & Structural Dynamics
To understand the acidity, one must analyze the tautomeric equilibrium that governs the

stability of the enolate anion.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7806529#bc-rfq
https://m.chemicalbook.com/ProductMSDSDetailCB0309767_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7806529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Details:

System: Diethyl Oxalacetate (Neutral)

Sodium Diethyl Oxalacetate (Enolate Salt)

IUPAC Name: Diethyl 2-oxobutanedioate[2][3]

CAS (Free Ester): 108-56-5[1][2][3][4]

CAS (Sodium Salt): 40876-98-0

Molecular Weight: 188.18 g/mol (Neutral); 210.16 g/mol (Na Salt)

Tautomeric Equilibrium
Diethyl oxalacetate exists in a dynamic equilibrium between its keto form and enol form. The

sodium enolate is the conjugate base derived from the deprotonation of either tautomer.
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Figure 1: The thermodynamic cycle linking the keto and enol tautomers to the common enolate

anion. The high acidity is driven by the stability of the enolate.

pKa Values and Comparative Acidity
The acidity of diethyl oxalacetate is defined by the stability of the carbanion at the

-position (C3). This position is flanked by two electron-withdrawing groups: a ketone and an
ester. Crucially, the ketone itself is attached to another ester group (the oxalate moiety), which
exerts a powerful electron-withdrawing inductive effect (-I), significantly increasing the acidity of
the

-protons compared to standard
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-keto esters.

Table 1: Comparative pKa Values of

-Dicarbonyl Compounds

Compound Structure pKa (Water) pKa (DMSO)*
Electronic
Driver

Diethyl

Oxalacetate

EtOOC-CO-CH₂-

COOEt
8.01 ~11.5 - 12.0 -Keto Ester (-I, -

R)

Ethyl

Acetoacetate

CH₃-CO-CH₂-

COOEt
10.7 14.2

Methyl Ketone

(+I)

Diethyl Malonate
EtOOC-CH₂-

COOEt
12.7 16.4

Bis-Ester

(Resonance)

Acetylacetone
CH₃-CO-CH₂-

CO-CH₃
8.9 13.3 Bis-Ketone

Note: DMSO values for DEOA are estimated based on the standard solvent shift (

pKa

+3.5 to +4.0) observed for homologous

-dicarbonyls.

Solvent Effects (Water vs. DMSO)
Aqueous Media (pKa ~8.0): Water stabilizes the localized negative charge on the enolate

oxygen atoms through strong hydrogen bonding. This solvation makes the acid appear

stronger (lower pKa).

DMSO (pKa ~11.8): DMSO is a polar aprotic solvent. While it solvates cations (Na+) well, it

poorly solvates anions with localized charge density. However, because the charge in the

diethyl oxalacetate enolate is highly delocalized over three carbonyl oxygens, the

destabilization is less severe than for simple alcohols, resulting in a moderate pKa shift of

roughly +3.5 to +4 units.
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Experimental Determination Protocol
Due to the propensity of diethyl oxalacetate to undergo hydrolysis and decarboxylation in

aqueous environments, standard potentiometric titration can yield inaccurate results if not

performed rapidly. The following protocol utilizes NMR-controlled titration, which allows for

structural verification during measurement.

Method:

H-NMR Titration in DMSO-d

This method avoids hydrolysis artifacts and provides a direct measurement of the ratio between

the protonated species and the enolate.

Reagents:

Diethyl oxalacetate (freshly distilled or purified).

Standard Base: Potassium tert-butoxide (KOtBu) or DBU.

Solvent: DMSO-d

(anhydrous).

Internal Standard: 1,4-Dinitrobenzene (inert).

Workflow:
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Sample Preparation
Dissolve DEOA in DMSO-d6

(Conc: 10-20 mM)

Baseline NMR
Record spectrum to establish

Keto:Enol ratio (Integrate CH2 vs CH)

Titration
Add 0.1 eq increments of Base

(e.g., KOtBu)

Equilibration
Allow 5 mins mixing

(Monitor for decarboxylation)

Data Acquisition
Measure chemical shift change (δ)

of C3-H protons

 Repeat until
full deprotonation

Calculation
Plot δ vs. Equivalents

Inflection point = pKa (relative)

Click to download full resolution via product page

Figure 2: Step-by-step NMR titration workflow for determining pKa in non-aqueous solvents,

minimizing hydrolysis risks.

Stability & Handling of the Sodium Enolate
Researchers must distinguish between the stability of the salt and the free acid/ester.

Sodium Enolate (Solid):
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State: Off-white hygroscopic powder.

Stability: High. Stable at room temperature if kept dry.

Storage: Desiccated, inert atmosphere (Ar/N

), 2–8°C.

Free Diethyl Oxalacetate (Liquid):

State: Oily liquid.[2][4]

Stability: Low. Prone to spontaneous decarboxylation to form diethyl carbonate and other

byproducts, especially in the presence of moisture or heat.

Implication: When measuring pKa, always generate the fresh solution immediately prior to

analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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